Cas no 80171-39-7 (1-(ethoxymethyl)-3-nitroBenzene)

• Product Name: 1-(ethoxymethyl)-3-nitroBenzene
• CAS No: 80171-39-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2133360
• PubChem ID: 13042035
• Update Time: 2025-04-21

1-(ethoxymethyl)-3-nitroBenzene Chemical and Physical Properties

Names and Identifiers

• 1-(ethoxymethyl)-3-nitroBenzene
• DA-30636
• 80171-39-7
• (3-Nitrophenyl) methanol, ethyl ether
• SCHEMBL3721964

• Inchi： 1S/C9H11NO3/c1-2-13-7-8-4-3-5-9(6-8)10(11)12/h3-6H,2,7H2,1H3
• InChI Key： VPUMBFVYZSOPAJ-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų